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Compound of Interest

Compound Name: Octabenzone

Cat. No.: B1677096

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds like Octabenzone. This
document provides immediate, essential safety protocols, logistical information, and disposal
plans to minimize risks and ensure operational integrity.

Personal Protective Equipment (PPE)

When handling Octabenzone, a comprehensive selection of personal protective equipment is
crucial to prevent exposure. The required PPE varies based on the specific laboratory
procedure being performed.
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Situation

Required Personal Protective Equipment

Routine Handling(e.g., weighing, preparing

solutions)

Eye/Face Protection: Safety glasses with side-
shields or goggles approved under NIOSH (US)
or EN 166 (EU) standards.[1][2]Hand Protection:
Chemical-resistant gloves, such as nitrile
rubber. Gloves should be inspected before use
and disposed of properly after handling the
material.[1][2][3]Body Protection: A standard

laboratory coat.[2]

Generating Dust or Aerosols

Respiratory Protection: For nuisance exposures,
a particle respirator of type P95 (US) or P1 (EU
EN 143) is recommended. For higher-level
protection, use respirator cartridges of type
OV/AG/P99 (US) or ABEK-P2 (EU EN 143). All
respiratory equipment must be tested and
approved under appropriate government
standards like NIOSH (US) or CEN (EU).
[1]Eye/Face Protection: Safety goggles.[2]Hand
Protection: Chemical-resistant gloves.[2]Body

Protection: A laboratory coat.[2]

Spill Cleanup

Respiratory Protection: A NIOSH-approved P1
filter respirator or a dust mask when handling
large quantities.[2][3]Eye/Face Protection: A
face shield and safety glasses.[1]Hand
Protection: Heavy-duty chemical-resistant
gloves.[2]Body Protection: A complete suit that
protects against chemicals or an impervious
apron or coveralls. The type of protective
equipment must be chosen based on the
concentration and amount of the hazardous

substance at the specific workplace.[1][2][4]

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical for laboratory safety.
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Handling Procedures:

e Avoid all contact with skin and eyes.[1][3]

o Prevent the formation of dust and aerosols.[1][3]

o Ensure adequate exhaust ventilation is in place, especially where dust is formed.[1][3]
e Practice good industrial hygiene and safety standards.[1]

e Thoroughly wash hands after handling, before breaks, and at the conclusion of the workday.

[1]

Refrain from eating, drinking, or smoking in areas where Octabenzone is handled.[4]
Storage Conditions:

e Store in a cool, dry, and well-ventilated area.[1][5]

o Keep containers tightly sealed to prevent contamination and moisture absorption.[1][5][6][7]

Emergency and Disposal Plans

In the event of an accidental release or for routine disposal, the following procedures must be
followed.

First-Aid Measures:

o General Advice: In case of exposure, consult a physician and provide them with the Safety
Data Sheet (SDS).[1][3]

 Inhalation: Move the affected individual to fresh air. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[1][3]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
plenty of water. Consult a physician.[1][3]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/msds/octabenzone.htm
https://www.lookchem.com/sds1843-05-6.html
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.lookchem.com/sds1843-05-6.html
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.lookchem.com/sds1843-05-6.html
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.benchchem.com/product/b1677096?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC37000.html
https://www.chemicalbook.com/msds/octabenzone.htm
https://wap.guidechem.com/msds/1843-05-6.html
https://www.chemicalbook.com/msds/octabenzone.htm
https://wap.guidechem.com/msds/1843-05-6.html
https://wap.guidechem.com/encyclopedia/octabenzone-dic9475.html
https://pubchem.ncbi.nlm.nih.gov/compound/Octabenzone
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.lookchem.com/sds1843-05-6.html
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.lookchem.com/sds1843-05-6.html
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.lookchem.com/sds1843-05-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Eye Contact: As a precaution, flush the eyes with water. See a physician for further
evaluation.[1][3]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person and consult a physician immediately.[1][3]

Spill Cleanup Protocol:
o Evacuate and Secure: Evacuate personnel from the immediate spill area.[5]
o Ventilate: Ensure the area is well-ventilated.[1][3][5]

o Don PPE: Wear the appropriate personal protective equipment as outlined for spill cleanup.

[11[3][5]
o Containment: Prevent the spill from spreading and entering drains.[1][3][5]

o Cleanup: Carefully sweep or shovel the spilled material, avoiding dust creation. Place the
material into a suitable, closed container for disposal.[1][3][5]

Disposal Guidelines:

Dispose of surplus and non-recyclable Octabenzone through a licensed disposal company.

[1][7]

e One approved method of disposal is to dissolve or mix the material with a combustible
solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

[1]
e Do not allow the product to contaminate water sources, foodstuffs, or feed.[5]
e Discharge into sewer systems is prohibited.[5]

o Contaminated packaging should be disposed of in the same manner as the unused product.

[7]

Quantitative Data

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/octabenzone.htm
https://www.lookchem.com/sds1843-05-6.html
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.lookchem.com/sds1843-05-6.html
https://wap.guidechem.com/msds/1843-05-6.html
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.lookchem.com/sds1843-05-6.html
https://wap.guidechem.com/msds/1843-05-6.html
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.lookchem.com/sds1843-05-6.html
https://wap.guidechem.com/msds/1843-05-6.html
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.lookchem.com/sds1843-05-6.html
https://wap.guidechem.com/msds/1843-05-6.html
https://www.chemicalbook.com/msds/octabenzone.htm
https://www.lookchem.com/sds1843-05-6.html
https://wap.guidechem.com/msds/1843-05-6.html
https://www.benchchem.com/product/b1677096?utm_src=pdf-body
https://www.chemicalbook.com/msds/octabenzone.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Octabenzone
https://www.chemicalbook.com/msds/octabenzone.htm
https://wap.guidechem.com/msds/1843-05-6.html
https://wap.guidechem.com/msds/1843-05-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Octabenzone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

The following tables summarize key quantitative data for Octabenzone.

Physical and Chemical Properties

Property

Value

Appearance

Light yellow powder or colorless crystals.[1][6][8]

[9]

Molecular Formula C21H2603][9]
Molar Mass 326.429 g/mol [9]
Melting Point 47 - 49 °C[1][9]

Initial Boiling Point

175 °C at 1,332 hPa[1]

Flash Point

102 °C (ASTM D 93)[1]

Density

1.16 g/cm3[1]

Water Solubility

0.0001 g/L at 20 °C (insoluble)[1]

Partition Coefficient (n-octanol/water)

log Pow: 6.416[1]

Toxicological and Ecotoxicological Data
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Endpoint Value Species Guideline

Acute Oral Toxicity OECD Test Guideline
> 10,000 mg/kg Rat (male)

(LD50) 423[1]

) o May cause an allergic ] ] o
Skin Sensitization ) ) Guinea pig Maximization Test[1]
skin reaction.[3][10]

Aquatic Invertebrate Daphnia magna N
L 0.003 mg/L Not Specified[5][7]
Toxicity (EC50, 48h) (water flea)

i . Pseudokirchneriella
Aquatic Plant Toxicity

0.002 mg/L subcapitata (green Not Specified[5][7
(EC50, 72h) g pitata (g p [51[7]
algae)
Bioaccumulation Carp (Cyprinus N
70-190 ) Not Specified[5]
Factor (BCF) carpio)
) N Not readily ) OECD Guideline
Biodegradability ) Activated sludge
biodegradable. 301BJ[5]

Experimental Protocols

The toxicological and ecotoxicological data presented are based on standardized testing
guidelines from the Organisation for Economic Co-operation and Development (OECD). For
instance, acute oral toxicity was determined following OECD Test Guideline 423.[1] Detailed
methodologies for these standardized tests can be obtained from the official OECD guidelines
publications.

Workflow for Octabenzone Spill Response

The following diagram outlines the procedural flow for safely managing an accidental spill of
Octabenzone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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